2-{[5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: 2-[[5-methyl-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C12H14N4OS/c1-8-3-5-10(6-4-8)16-9(2)14-15-12(16)18-7-11(13)17/h3-6H,7H2,1-2H3,(H2,13,17)
• InChI Key: GZSBKTHMNUBSLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)N)C
• Molecular Formula: C12H14N4OS
• Molecular Weight: 262.33 g/mol

Description

2-{[5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide, also known as MTAA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. MTAA belongs to the class of thiosemicarbazone derivatives, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 2-{[5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood. However, studies have suggested that it works by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. 2-{[5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been found to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and transcription. In addition, 2-{[5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been shown to inhibit the activity of ribonucleotide reductase, an enzyme that is involved in DNA synthesis.
Biochemical and Physiological Effects
2-{[5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been found to exhibit various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, making it a potential anticancer agent. 2-{[5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has also been found to inhibit the replication of viruses such as HIV and hepatitis C virus, making it a potential antiviral agent. In addition, 2-{[5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been shown to possess antioxidant and anti-inflammatory properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

2-{[5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has several advantages for lab experiments. It is easy to synthesize and has a high yield. In addition, it exhibits a broad range of biological activities, making it a versatile compound for various types of experiments. However, there are also limitations to using 2-{[5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide in lab experiments. It is a relatively new compound, and its long-term effects are not fully understood. In addition, its mechanism of action is not fully understood, which may make it difficult to design experiments to study its effects.

Future Directions

There are several future directions for the study of 2-{[5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide. One area of research is the development of 2-{[5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide-based drugs for the treatment of cancer and viral infections. Another area of research is the study of the mechanism of action of 2-{[5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide, which may lead to the development of more effective drugs. In addition, further studies are needed to determine the long-term effects of 2-{[5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide and its potential side effects.
Conclusion
In conclusion, 2-{[5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a promising compound that has gained significant attention in the field of scientific research. It exhibits a broad range of biological activities and has potential therapeutic properties. Further studies are needed to fully understand its mechanism of action and long-term effects. However, 2-{[5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has the potential to be developed into a new class of drugs for the treatment of various diseases.

Synthesis Methods

2-{[5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide can be synthesized using a simple and efficient method. The synthesis involves the reaction of 5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol with acetic anhydride in the presence of a catalyst. The reaction leads to the formation of 2-{[5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide as a yellow crystalline solid with a high yield.

Scientific Research Applications

2-{[5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been extensively studied for its potential therapeutic properties. It has been shown to exhibit anticancer, antiviral, and antimicrobial activities. In addition, 2-{[5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been found to possess anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various diseases.